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Compound of Interest

Compound Name: 1-Octylpyridinium

Cat. No.: B14679969 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the core physicochemical properties of 1-
octylpyridinium chloride, a cationic surfactant and ionic liquid. The information presented is

intended to support research and development activities where this compound's properties are

of interest.

Core Physicochemical Data
The melting point and density of 1-octylpyridinium chloride are crucial parameters for its

application in various scientific fields. A summary of these properties is provided in the table

below.

Property Value

Melting Point 118-121 °C[1]

Density Not available in the searched literature

Experimental Protocols
Detailed experimental methodologies are essential for the replication and validation of scientific

findings. The following sections outline the typical procedures used to determine the melting

point and density of ionic liquids like 1-octylpyridinium chloride.
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Melting Point Determination
The melting point of 1-octylpyridinium chloride can be determined using a standard capillary

melting point apparatus.

Procedure:

A small, dry sample of 1-octylpyridinium chloride is finely powdered.

The powdered sample is packed into a capillary tube to a height of 2-3 mm.

The capillary tube is placed in a melting point apparatus.

The sample is heated at a steady rate of 1-2 °C per minute.

The temperature at which the substance first begins to melt and the temperature at which it

becomes completely liquid are recorded as the melting point range.

For hygroscopic substances like 1-octylpyridinium chloride, it is crucial to handle the sample

in a dry environment, such as a glove box, and to use sealed capillary tubes to prevent the

absorption of atmospheric moisture, which can affect the melting point.

Density Determination
The density of ionic liquids is commonly measured using a vibrating tube densimeter.

Procedure:

The vibrating tube densimeter is calibrated using two standards of known density, typically

dry air and deionized water.

A sample of 1-octylpyridinium chloride is injected into the U-shaped tube of the densimeter.

The tube is set to oscillate, and the frequency of oscillation is measured.

The density of the sample is calculated from the oscillation frequency using the calibration

data.
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The temperature of the sample is precisely controlled during the measurement as density is

temperature-dependent.

Synthesis and Purification Workflow
The synthesis of 1-octylpyridinium chloride typically involves the quaternization of pyridine

with an octyl halide. The following diagram illustrates a general workflow for its synthesis and

purification.
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Caption: General workflow for the synthesis and purification of 1-octylpyridinium chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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